Cas no 918298-70-1 (Zinc, bis[2-(phenylmethoxy)-1-naphthalenyl]-)

Zinc, bis[2-(phenylmethoxy)-1-naphthalenyl]- structure
918298-70-1 structure
Product Name:Zinc, bis[2-(phenylmethoxy)-1-naphthalenyl]-
CAS No:918298-70-1
MF:C34H26O2Zn
MW:531.978045940399
CID:778479
PubChem ID:78069273
Update Time:2025-04-19

Zinc, bis[2-(phenylmethoxy)-1-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

    • Zinc, bis[2-(phenylmethoxy)-1-naphthalenyl]-
    • zinc,2-phenylmethoxy-1H-naphthalen-1-ide
    • 918298-70-1
    • Zinc bis[2-(benzyloxy)naphthalen-1-ide]
    • DTXSID00846364
    • Inchi: 1S/2C17H13O.Zn/c2*1-2-6-14(7-3-1)13-18-17-11-10-15-8-4-5-9-16(15)12-17;/h2*1-11H,13H2;/q2*-1;+2
    • InChI Key: JJFJQUYYQGXYQC-UHFFFAOYSA-N
    • SMILES: [Zn+2].O(CC1C=CC=CC=1)C1[C-]=C2C=CC=CC2=CC=1.O(CC1C=CC=CC=1)C1[C-]=C2C=CC=CC2=CC=1

Computed Properties

  • Exact Mass: 530.122422g/mol
  • Monoisotopic Mass: 530.122422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 323
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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